Cas no 2167189-49-1 (2-1-(aminomethyl)cyclohexylethane-1-sulfonyl fluoride)

• Product Name: 2-1-(aminomethyl)cyclohexylethane-1-sulfonyl fluoride
• CAS No: 2167189-49-1
• MF: C₉H₁₈FNO₂S
• MW: 223.308125019073
• CID: 6424813
• PubChem ID: 165564840
• Update Time: 2025-06-10

2-1-(aminomethyl)cyclohexylethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)cyclohexylethane-1-sulfonyl fluoride
• 2167189-49-1
• 2-[1-(aminomethyl)cyclohexyl]ethane-1-sulfonyl fluoride
• EN300-1577175

• Inchi： 1S/C9H18FNO2S/c10-14(12,13)7-6-9(8-11)4-2-1-3-5-9/h1-8,11H2
• InChI Key： GMYUUAVERGHQAV-UHFFFAOYSA-N
• SMILES： S(CCC1(CN)CCCCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 223.10422815g/mol
• Monoisotopic Mass: 223.10422815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-1-(aminomethyl)cyclohexylethane-1-sulfonyl fluoride

Introduction to 2-1-(aminomethyl)cyclohexylethane-1-sulfonyl fluoride (CAS No. 2167189-49-1)

2-1-(aminomethyl)cyclohexylethane-1-sulfonyl fluoride (CAS No. 2167189-49-1) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and synthetic chemistry. The molecule consists of a cyclohexyl ring with an aminomethyl group and an ethanesulfonyl fluoride moiety, making it a valuable building block for the synthesis of more complex molecules.

The sulfonyl fluoride functional group in 2-1-(aminomethyl)cyclohexylethane-1-sulfonyl fluoride is particularly noteworthy due to its reactivity and utility in organic synthesis. Sulfonyl fluorides are known for their ability to participate in a wide range of chemical reactions, including nucleophilic substitution, which makes them valuable intermediates in the synthesis of pharmaceuticals and other fine chemicals. The presence of the aminomethyl group further enhances the compound's reactivity and functional versatility, allowing for the introduction of additional functional groups through various chemical transformations.

In recent years, there has been a growing interest in the use of sulfonyl fluorides as bioisosteres in drug design. Bioisosteres are molecular fragments that mimic the properties of other functional groups while introducing new or improved biological activities. The sulfonyl fluoride group can serve as a bioisostere for carboxylic acids, esters, and amides, which are common functional groups in many drugs. This property has led to the exploration of 2-1-(aminomethyl)cyclohexylethane-1-sulfonyl fluoride as a potential lead compound in the development of new therapeutic agents.

One of the key areas where 2-1-(aminomethyl)cyclohexylethane-1-sulfonyl fluoride has shown promise is in the field of prodrug design. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The sulfonyl fluoride group can be strategically incorporated into prodrugs to improve their pharmacokinetic properties, such as solubility, stability, and bioavailability. This approach has been particularly useful in the development of prodrugs for cancer therapy, where enhanced delivery and targeted release of active drugs can significantly improve treatment outcomes.

Beyond its applications in drug discovery, 2-1-(aminomethyl)cyclohexylethane-1-sulfonyl fluoride has also found utility in materials science. The unique combination of the cyclohexyl ring, aminomethyl group, and sulfonyl fluoride moiety provides a platform for the development of novel materials with tailored properties. For example, these compounds can be used as precursors for the synthesis of polymers with enhanced mechanical strength, thermal stability, and chemical resistance. Such materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 2-1-(aminomethyl)cyclohexylethane-1-sulfonyl fluoride typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. For instance, the use of transition metal-catalyzed reactions has significantly improved the efficiency and selectivity of the synthesis process. These advancements have made it possible to produce larger quantities of high-purity 2-1-(aminomethyl)cyclohexylethane-1-sulfonyl fluoride, facilitating its broader application in research and industrial settings.

In conclusion, 2-1-(aminomethyl)cyclohexylethane-1-sulfonyl fluoride (CAS No. 2167189-49-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and reactivity make it an attractive candidate for drug discovery, prodrug design, and materials science applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.